Cas no 5081-36-7 (3-Methoxy-4-nitrobenzoic acid)

• Product Name: 3-Methoxy-4-nitrobenzoic acid
• CAS No: 5081-36-7
• MF: C₈H₇NO₅
• MW: 197.144882440567
• MDL: MFCD00007353
• CID: 45517
• PubChem ID: 24851107
• Update Time: 2025-10-29

3-Methoxy-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-nitrobenzoic acid
• 4-Nitro-m-anisic acid
• 3-Methoxy-4-nitrobenzoic  acid
• 3-Methoxy-4-nitro-benzoesaeure
• 3-methoxy-4-nitro-benzoic acid
• 3-METHOXY-4-NITROBENZOIC ACIID
• 4-Nitro-3-methoxybenzoic acid
• Benzoic acid, 3-methoxy-4-nitro-
• 3-Methoxy-4-nitrobenzoicAcid
• PWURRRRGLCVBMX-UHFFFAOYSA-N
• NSC148471
• PubChem3918
• KSC270M6T
• 3-methoxy4-nitro-benzoic acid
• 3-(methyloxy)-4-nitrobenzoic acid
• BCP06468
• EBD28347
• SBB052778
• m-Anisic acid, 4-nitro-
• 4-AMino-3-Methoxybenzoic acid (Methyl, ethyl)
• EN300-62791
• SCHEMBL223878
• GEO-01715
• EINECS 225-793-2
• NS00032153
• MFCD00007353
• NSC-148471
• FT-0601398
• AC-22303
• AM20050238
• 4-Nitro-3-methoxybenzoic acid;4-Nitro-m-anisic acid
• W-105929
• M2083
• 3-Methoxy-4-nitrobenzoic acid, 98%
• A20390
• F0001-1329
• SY008521
• QG2KLY3KYW
• CS-W007961
• NSC 148471
• GS-6828
• Z118458740
• 5081-36-7
• AKOS005254727
• DTXSID50198840
• DTXCID10121331

• MDL： MFCD00007353
• Inchi： 1S/C8H7NO5/c1-14-7-4-5(8(10)11)2-3-6(7)9(12)13/h2-4H,1H3,(H,10,11)
• InChI Key： PWURRRRGLCVBMX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=CC=1[N+](=O)[O-]
• BRN： 2696042

Computed Properties

• Exact Mass: 197.03200
• Monoisotopic Mass: 197.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4

Experimental Properties

• Color/Form: Cream powder
• Density: 1.5023 (rough estimate)
• Melting Point: 233.0 to 237.0 deg-C
• Boiling Point: 404.9°C at 760 mmHg
• Flash Point: 198.7℃
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 92.35000
• LogP: 1.82480
• Solubility: Uncertain

3-Methoxy-4-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：Cool, dry,tightly closed
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Methoxy-4-nitrobenzoic acid

Comprehensive Overview of 3-Methoxy-4-nitrobenzoic acid (CAS No. 5081-36-7): Properties, Applications, and Industry Insights

3-Methoxy-4-nitrobenzoic acid (CAS No. 5081-36-7) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and specialty chemical manufacturing. This nitrobenzoic acid derivative features a methoxy group at the 3-position and a nitro group at the 4-position, granting it unique reactivity for intermediate synthesis. With growing interest in fine chemicals and custom synthesis, this compound has gained attention for its role in developing high-value chemical building blocks.

The molecular structure of 3-Methoxy-4-nitrobenzoic acid (C₈H₇NO₅) enables diverse applications. Researchers frequently employ it as a precursor for pharmaceutical intermediates, particularly in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Recent studies highlight its potential in green chemistry applications, where its derivatives contribute to biodegradable material development – a trending topic in sustainable chemistry forums and academic discussions.

From a technical perspective, 5081-36-7 demonstrates notable stability under standard conditions, with a melting point range of 168-172°C. Its solubility profile (soluble in polar organic solvents like methanol and dimethyl sulfoxide, but poorly soluble in water) makes it particularly valuable for organic synthesis workflows. Analytical chemists often utilize this compound as a reference standard in HPLC method development due to its distinct UV absorption characteristics.

The global market for 3-Methoxy-4-nitrobenzoic acid reflects increasing demand from contract research organizations (CROs) and specialty chemical manufacturers. Industry reports indicate growing applications in electronic materials and advanced polymer formulations, particularly in Asian markets. Quality specifications typically require ≥98% purity (HPLC), with strict control of residual solvents and heavy metal content to meet pharmaceutical-grade standards.

Recent innovations in catalytic nitration methods have improved the synthesis efficiency of nitrobenzoic acid derivatives like 5081-36-7. Modern flow chemistry techniques now enable safer, more scalable production – addressing common search queries about process optimization in fine chemical manufacturing. Environmental considerations have also driven development of waste minimization strategies for its production, aligning with industry's focus on green manufacturing principles.

Storage and handling recommendations for 3-Methoxy-4-nitrobenzoic acid emphasize protection from moisture and light exposure. Technical datasheets typically suggest storage in amber glass containers at controlled room temperature. While not classified as hazardous under standard regulations, proper laboratory safety protocols should be maintained during handling, including use of personal protective equipment (PPE) – a topic frequently searched by new laboratory technicians.

Analytical characterization of CAS 5081-36-7 commonly involves spectroscopic techniques including FT-IR (showing characteristic carbonyl stretch at ~1680 cm^-1) and 1H NMR (displaying distinct aromatic proton patterns). Mass spectrometry typically shows a molecular ion peak at m/z 197, corresponding to its molecular weight. These analytical profiles are crucial for quality control, particularly when the compound is used in regulated pharmaceutical synthesis.

Emerging research explores novel derivatives of 3-Methoxy-4-nitrobenzoic acid for material science applications. Some studies investigate its potential as a ligand precursor in coordination chemistry, while others examine modified versions for liquid crystal formulations. The compound's structural versatility continues to inspire innovation across multiple chemistry subdisciplines, making it a subject of ongoing academic investigation and industrial application development.

For researchers sourcing 5081-36-7, current market trends show preference for suppliers offering comprehensive analytical documentation including COA (Certificate of Analysis) and stability data. Packaging options range from small research quantities (1-5g) to kilogram-scale batches for industrial applications. The compound's shelf life typically exceeds 24 months when stored properly, though periodic requalification is recommended for critical applications.

In conclusion, 3-Methoxy-4-nitrobenzoic acid (CAS No. 5081-36-7) represents an important chemical intermediate with expanding applications across multiple industries. Its combination of structural features and synthetic utility ensures continued relevance in both academic research and industrial chemistry. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for organic synthesis and material development.